Cas no 20430-18-6 (2-methyl-2-(4-methylphenyl)propanoic acid)

• Product Name: 2-methyl-2-(4-methylphenyl)propanoic acid
• CAS No: 20430-18-6
• Molecular Formula: C₁₁H₁₄O₂
• Molecular Weight: 178.22766
• MDL: MFCD11036959
• CID: 909766
• PubChem ID: 12369085

2-methyl-2-(4-methylphenyl)propanoic acid Properties

Names and Identifiers

• 2-Methyl-2-(p-tolyl)propanoic Acid
• 2-Methyl-2-(p-tolyl)
• 2-Methyl-2-(p-tolyl)propanoic Acid
• 2-Methyl-2-p-tolyl-propionic acid
• 2-(4-methylphenyl)-2-methylpropionic acid
• 2-(para-Tolyl)-2-methylpropionic acid
• 2-Methyl-2-p-tolyl-propionsaeure
• 2-methyl-2-(4-methylphenyl)propanoic acid
• J-013308
• D82230
• AKOS000302406
• SCHEMBL1107163
• KS-7858
• Benzeneacetic acid, alpha,alpha,4-trimethyl-
• CS-0153077
• SHDBWXXRCCHGQD-UHFFFAOYSA-N
• Dimethyl-p-tolylessigsaure
• 2-METHYL-2-(P-TOLYL)PROPANOICACID
• EN300-68881
• DTXSID90494717
• 20430-18-6
• Z725146466
• MFCD11036959

• MDL： MFCD11036959
• InChIKey： SHDBWXXRCCHGQD-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-8-4-6-9(7-5-8)11(2,3)10(12)13/h4-7H,1-3H3,(H,12,13)
• SMILES： CC1=CC=C(C=C1)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.099379685g/mol
• Heavy Atom Count: 13
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.35720
• PSA: 37.30000

2-methyl-2-(4-methylphenyl)propanoic acid Security Information

• HazardClass：IRRITANT

2-methyl-2-(4-methylphenyl)propanoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%